isobutyl 4-(4-ethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

• IUPAC Name: 2-methylpropyl 4-(4-ethylphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C18H24N2O3/c1-5-13-6-8-14(9-7-13)16-15(12(4)19-18(22)20-16)17(21)23-10-11(2)3/h6-9,11,16H,5,10H2,1-4H3,(H2,19,20,22)
• InChI Key: BZNOHJFTMOEZPM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2C(=C(NC(=O)N2)C)C(=O)OCC(C)C
• Molecular Formula: C18H24N2O3
• Molecular Weight: 316.4 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present. The molecular formula represents the number and type of atoms in a molecule, while the structural formula shows the arrangement of atoms and bonds in the molecule.

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This could involve various types of reactions such as Suzuki–Miyaura coupling, which is a popular method for forming carbon-carbon bonds.

Molecular Structure Analysis

Molecular structure analysis involves understanding the 3D arrangement of atoms in a molecule. This can be represented through ball-and-stick models or space-filling models. The InChI and SMILES strings are also used to represent the structure of the molecule.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The type of reactions a compound can undergo often depends on the functional groups present in the molecule.

Physical And Chemical Properties Analysis

This includes properties like boiling point, melting point, solubility, and reactivity. These properties can often be predicted based on the structure of the molecule.

Mechanism of Action

The mechanism of action is particularly relevant for biologically active compounds. It describes how the compound interacts with biological systems to exert its effects.

Safety and Hazards

Safety data sheets (SDS) provide information on the potential hazards of a compound, including physical, health, and environmental hazards. They also provide recommendations for handling, storage, and disposal of the compound.

Future Directions

Future research directions could involve studying the compound’s potential applications, improving its synthesis, or investigating its mechanism of action in more detail.